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Acetophenone (CAS 98-86-2), also known as methyl phenyl ketone, is a simple aromatic ketone. It is a

colorless, flammable liquid with a sweet, pungent odor, boiling at 201–202 °C, and is used in fragrances, as

an industrial solvent, and an intermediate in pharmaceutical and resin industries [1].

Properties and Synthesis

The following table summarizes the basic physicochemical properties of acetophenone:

Property Description / Value

CAS Registry Number 98-86-2 [1]

IUPAC Name Acetophenone (also Methyl phenyl ketone) [1]

Molecular Formula Information missing from search results - C8H8O (inferred from structure)

Physical State Colorless liquid [1]

Boiling Point 201–202 °C [1]

Odor Sweet, pungent [1]

Key Applications Fragrance ingredient, industrial solvent, pharmaceutical intermediate [1]
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The first synthesis was reported in 1857 by the French chemist Charles, who prepared it by treating benzoyl

chloride with methyl zinc or by distilling a mixture of calcium benzoate and calcium acetate [1]. The first

industrial synthesis used the Friedel-Crafts acylation of benzene with acetic anhydride in 1925 [1].

Hydroxyacetophenones are particularly important as versatile building blocks for specialty polymers,

pharmaceuticals, and fine chemicals [2].

Biological and Allelochemical Properties

Acetophenone functions as a semiochemical (a message-carrying molecule) in complex interactions between

various organisms [1].

Role in Disease Transmission: Skin commensal bacteria in hosts infected with flaviviruses (such as

dengue and Zika) produce elevated levels of acetophenone. This volatile compound acts as a potent
attractant for Aedes mosquitoes, enhancing virus transmission [1].

Plant-Insect Interactions: Acetophenone and its simple derivatives can function as both attractants
and repellents for different insect species. For example, while acetophenone attracts Aedes
mosquitoes, it acts as an effective repellent for tsetse flies, the vector for African trypanosomiasis
(sleeping sickness) [1].

Immunomodulation by a Derivative: The derivative 2-aminoacetophenone (2-AA) is a quorum-
sensing molecule produced by the opportunistic pathogen Pseudomonas aeruginosa. It modulates

host immune responses by activating pathways like MAPKs and NF-κB, while also triggering
mechanisms that dampen inflammation. This immunomodulation promotes host tolerance to the

infection, facilitating chronic bacterial persistence [3].

The diagram below summarizes the multifaceted biological roles of acetophenone and its derivatives.
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Biological Roles of Acetophenone and Derivatives
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Biological roles of acetophenone and 2-aminoacetophenone

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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